Cas no 727667-63-2 (N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide)

• Product Name: N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
• CAS No: 727667-63-2
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 5475900
• Update Time: 2025-05-22

N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-cyclopentyl-2-[(1,6-dihydro-4,5-dimethyl-6-oxo-2-pyrimidinyl)thio]-
• N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

• Inchi： 1S/C13H19N3O2S/c1-8-9(2)14-13(16-12(8)18)19-7-11(17)15-10-5-3-4-6-10/h10H,3-7H2,1-2H3,(H,15,17)(H,14,16,18)
• InChI Key： PHTWJDYBTZEBNK-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CSC1NC(=O)C(C)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

N-Cyclopentyl-2-(4,5-Dimethyl-6-Oxo-1,6-Dihydropyrimidin-2-Yl)Sulfanylacetamide: A Comprehensive Overview

The compound CAS No. 727667-63-2, also known as N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and features a unique combination of functional groups, including a cyclopentyl group, a dihydropyrimidine ring, and a sulfanyl (thioether) moiety. These structural elements contribute to its versatile reactivity and make it an interesting target for research in drug discovery and material science.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. The presence of the cyclopentyl group in this compound adds rigidity to the molecule, potentially enhancing its bioavailability and stability. Additionally, the sulfanyl group introduces electron-donating properties, which can influence the molecule's electronic characteristics and reactivity.

The synthesis of this compound involves a multi-step process that typically includes the formation of the dihydropyrimidine ring followed by functionalization with the cyclopentyl and sulfanyl groups. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the dihydropyrimidine core, reducing production costs and environmental impact.

In terms of applications, N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing inhibitors of specific enzymes involved in metabolic disorders. Its ability to act as a reversible covalent binder makes it particularly attractive for drug design targeting protein kinases or proteases.

Moreover, this compound has been studied for its role in chemical catalysis. The combination of its structural features allows it to act as a chiral ligand in asymmetric catalysis reactions, facilitating the synthesis of enantioselective products. This property has significant implications for the production of pharmaceutical intermediates and fine chemicals.

Recent research has also focused on the environmental fate and toxicity of this compound. Studies indicate that it undergoes biodegradation under specific conditions, making it less persistent in aquatic environments compared to other sulfonamides. However, further investigations are required to fully understand its ecological impact and ensure sustainable use.

In conclusion, CAS No. 727667-63-2, or N-cyclopentyl-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide, represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure and versatile properties continue to drive research across multiple disciplines, from drug discovery to catalytic processes. As our understanding of this compound deepens, its potential applications are expected to expand further.